Cas no 175202-29-6 (5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid
• CAS No: 175202-29-6
• MF: C₁₀H₇F₃N₂O₂S
• MW: 276.234991312027
• MDL: MFCD00085143
• CID: 906286
• PubChem ID: 2775668
• Update Time: 2025-07-21

5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid
• 2-[1-METHYL-3-(TRIFLUOROMETHYL)PYRAZOL-5-YL]-THIOPHENE-5-CARBOXYLIC ACID
• 5-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]thiophene-2-carboxylic acid
• 5-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carboxylic acid
• PC6531
• BUTTPARK 47\08-39
• TIMTEC-BB SBB005444
• RARECHEM AL BE 0952
• 2-[1-METHYL-3-(TRIFLUOROMETHYL)PYRAZOLO-5-YL]THIOPHENE-5-CARBOXYLIC ACID
• 175202-29-6
• DB-381861
• A811837
• 2-Thiophenecarboxylic acid, 5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-
• 5-(2-methyl-5-trifluoromethyl-2h-pyrazol-3-yl)-thiophene-2-carboxylic acid
• 5-[2-methyl-5-(trifluoromethyl)-3-pyrazolyl]-2-thiophenecarboxylic acid
• DTXSID00379647
• SCHEMBL3249785
• 5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylicacid
• 2-[1-methyl-3-(trifluoromethyl)pyrazol-5-yl]thiophene-5-carboxylic acid
• 5-(1-methyl-3-trifluoromethyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid
• 2-Carboxy-5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]thiophene, 5-(5-Carboxythien-2-yl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• MFCD00085143
• 5-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-2-thiophenecarboxylic acid
• AKOS022181161
• 5-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]thiophene-2-carboxylic acid, AldrichCPR
• 2-[1-Methyl-3-(trifluoromethyl)pyrazol-5-yl]thiophene-5-carboxylicacid97%
• 2-[1-Methyl-3-(trifluoromethyl)pyrazol-5-yl]thiophene-5-carboxylic acid 97%
• 5-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]thiophene-2-carboxylicacid97%

• MDL： MFCD00085143
• Inchi： 1S/C10H7F3N2O2S/c1-15-5(4-8(14-15)10(11,12)13)6-2-3-7(18-6)9(16)17/h2-4H,1H3,(H,16,17)
• InChI Key： CQGIJDSTTJYEES-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1=CC(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 276.01800
• Monoisotopic Mass: 276.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Melting Point: 213-218°C
• PSA: 83.36000
• LogP: 2.86560
• Sensitiveness: Stench

5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid

Comprehensive Overview of 5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid (CAS No. 175202-29-6)

The compound 5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid (CAS No. 175202-29-6) is a versatile heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiophene ring with a trifluoromethylpyrazole moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

One of the key features of this compound is the presence of the trifluoromethyl group, which enhances lipophilicity and metabolic stability—a critical factor in modern medicinal chemistry. The thiophene-2-carboxylic acid segment further contributes to its reactivity, enabling derivatization for diverse applications. Recent studies highlight its role in developing anti-inflammatory agents and antimicrobial compounds, aligning with the growing demand for novel therapeutic solutions amid rising antibiotic resistance.

In agrochemicals, 5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid serves as a precursor for crop protection agents. Its structural motifs are found in herbicides and fungicides, addressing global challenges like food security and sustainable farming. The trifluoromethylpyrazole unit, in particular, is known to improve pesticidal activity, making it a hotspot for innovation in green chemistry.

From a synthetic perspective, this compound exemplifies the convergence of heterocyclic chemistry and fluorine chemistry—two fields driving advancements in material science and life sciences. Its CAS No. 175202-29-6 is frequently searched in academic and industrial databases, reflecting its relevance in patent filings and R&D projects. Users often inquire about its solubility, stability, and synthetic routes, underscoring the need for detailed technical data.

Environmental and regulatory considerations also shape discussions around this compound. With increasing focus on green synthesis and eco-friendly chemicals, researchers are exploring catalytic methods to produce it with minimal waste. Its low toxicity profile (where applicable) further supports its adoption in compliant formulations, meeting stringent global standards like REACH and FDA guidelines.

In summary, 5-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)thiophene-2-carboxylic acid represents a bridge between cutting-edge science and practical applications. Whether in pharmaceutical intermediates or agrochemical innovations, its multifaceted utility continues to inspire breakthroughs across disciplines. As the scientific community prioritizes structure-activity relationships and sustainable chemistry, this compound remains a focal point for future discoveries.